Cas no 17414-04-9 (Benzene,[(2-phenoxyethyl)thio]-)

Benzene,[(2-phenoxyethyl)thio]- structure
17414-04-9 structure
Product Name:Benzene,[(2-phenoxyethyl)thio]-
CAS No:17414-04-9
MF:C14H14OS
MW:230.325362682343
CID:213001
PubChem ID:140226
Update Time:2025-04-19

Benzene,[(2-phenoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(2-phenoxyethyl)thio]-
    • 2-phenoxyethylsulfanylbenzene
    • Benzene, ((2-phenoxyethyl)thio)-
    • (2-phenoxyethyl)phenylsulfide
    • [(2-phenoxyethyl)sulfanyl]benzene
    • 1-Phenoxy-2-phenylmercapto-aethan
    • 1-phenoxy-2-phenylsulfanyl-ethane
    • 2-Phenoxyethylphenylsulfid
    • 2-Phenylthioaethylphenylaether
    • AC1L3GI4
    • CTK4D4899
    • NSC115092
    • SureCN9808023
    • NSC 115092
    • 17414-04-9
    • NSC-115092
    • SCHEMBL9808023
    • DTXSID90169771
    • AKOS008908631
    • Inchi: 1S/C14H14OS/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: WWTXSTFCTRSPJA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 230.07662
  • Monoisotopic Mass: 230.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 359.7°Cat760mmHg
  • Flash Point: 171.3°C
  • Refractive Index: 1.608
  • PSA: 9.23
  • LogP: 3.85770
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